Cas no 90687-96-0 (Pyrazinecarbonitrile, 5-phenyl-)

• Product Name: Pyrazinecarbonitrile, 5-phenyl-
• CAS No: 90687-96-0
• MF: C₁₁H₇N₃
• MW: 181.193381547928
• CID: 749711
• PubChem ID: 69365354
• Update Time: 2025-04-19

Pyrazinecarbonitrile, 5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarbonitrile, 5-phenyl-
• 5-phenylpyrazine-2-carbonitrile
• SCHEMBL5235963
• 90687-96-0
• FT-0720352
• DTXSID70740360

• Inchi： 1S/C11H7N3/c12-6-10-7-14-11(8-13-10)9-4-2-1-3-5-9/h1-5,7-8H
• InChI Key： DYLBHLZEIHSZDR-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)N=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 181.063997236g/mol
• Monoisotopic Mass: 181.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.6Ų